Cas no 2137831-05-9 (2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid
• CAS No: 2137831-05-9
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 6007977
• PubChem ID: 165831555
• Update Time: 2025-05-25

2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid
• 2137831-05-9
• 2-[(ethylcarbamoyl)amino]-1,3-oxazole-5-carboxylic acid
• EN300-1122785

• Inchi： 1S/C7H9N3O4/c1-2-8-6(13)10-7-9-3-4(14-7)5(11)12/h3H,2H2,1H3,(H,11,12)(H2,8,9,10,13)
• InChI Key： IYULHMIPQQSRCH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CN=C1NC(NCC)=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid

Recent Advances in the Study of 2-(Ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic Acid (CAS: 2137831-05-9)

2-(Ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid (CAS: 2137831-05-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse pharmacological properties. Oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The presence of the ethylcarbamoyl and carboxylic acid functional groups in 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid enhances its potential for interactions with biological targets, making it a promising candidate for further investigation.

Recent synthetic approaches to 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles, such as the use of catalytic methods and solvent-free reactions, have been employed to improve the efficiency of its synthesis. These advancements are crucial for scaling up production and facilitating its use in preclinical and clinical studies.

In terms of biological activity, preliminary studies have demonstrated that 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its possible role in modulating immune responses and oxidative stress.

Further research has explored the compound's interactions with specific protein targets using computational docking and molecular dynamics simulations. These studies have provided insights into the binding modes and affinity of 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid, which could guide the design of more potent analogs. The integration of in silico and in vitro data has been instrumental in identifying key structural features that contribute to its biological activity.

Despite these promising findings, challenges remain in translating the potential of 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 2-(ethylcarbamoyl)amino-1,3-oxazole-5-carboxylic acid represents a valuable scaffold for drug discovery with diverse therapeutic potential. Continued research into its synthesis, biological activity, and mechanistic insights will be critical for unlocking its full potential in the development of novel medicines. The compound's unique structural features and promising preliminary data warrant further investigation and investment in this area.